Cas no 1154300-03-4 (N-(2-Methylbutyl)-2-(methylsulfanyl)aniline)

• Product Name: N-(2-Methylbutyl)-2-(methylsulfanyl)aniline
• CAS No: 1154300-03-4
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5215477
• Update Time: 2025-05-21

N-(2-Methylbutyl)-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbutyl)-2-(methylsulfanyl)aniline
• n-(2-Methylbutyl)-2-(methylthio)aniline
• Benzenamine, N-(2-methylbutyl)-2-(methylthio)-

• Inchi： 1S/C12H19NS/c1-4-10(2)9-13-11-7-5-6-8-12(11)14-3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： GCZJJZMJRAFSFE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NCC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Additional information on N-(2-Methylbutyl)-2-(methylsulfanyl)aniline

N-(2-Methylbutyl)-2-(methylsulfanyl)aniline (CAS No. 1154300-03-4): A Comprehensive Overview

N-(2-Methylbutyl)-2-(methylsulfanyl)aniline (CAS No. 1154300-03-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This aniline derivative features a methylsulfanyl group at the 2-position and a 2-methylbutyl substituent on the nitrogen atom, making it an interesting subject for both academic research and industrial applications.

The compound's molecular formula is C₁₂H₁₉NS, with a molecular weight of 209.35 g/mol. Its chemical structure combines aromatic and aliphatic characteristics, which contributes to its distinctive properties. Researchers have been particularly interested in its potential as a building block for more complex molecules in pharmaceutical and material science applications.

Recent trends in organic synthesis have highlighted the importance of compounds like N-(2-Methylbutyl)-2-(methylsulfanyl)aniline as versatile intermediates. The presence of both amine and thioether functional groups in its structure makes it valuable for creating diverse molecular architectures. This aligns well with current industry demands for multi-functional intermediates that can streamline synthetic pathways.

In the context of green chemistry developments, this compound has shown promise due to its potential for atom-efficient transformations. The methylsulfanyl group can participate in various coupling reactions, while the secondary amine functionality offers opportunities for further derivatization. These characteristics make it relevant to current research focusing on sustainable synthesis methods.

The physical properties of N-(2-Methylbutyl)-2-(methylsulfanyl)aniline have been studied extensively. It typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. These properties make it particularly useful for solution-phase chemistry applications where homogeneous reaction conditions are desired.

From a safety perspective, standard laboratory precautions should be observed when handling this compound. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and eye protection is recommended, as with all chemical substances. Storage should be in a cool, dry place away from strong oxidizers.

The synthetic utility of N-(2-Methylbutyl)-2-(methylsulfanyl)aniline has been demonstrated in several recent publications. Its electron-rich aromatic system makes it suitable for electrophilic aromatic substitution reactions, while the secondary amine can participate in condensation reactions. These features have made it valuable for constructing heterocyclic compounds with potential biological activity.

In material science applications, researchers have explored the use of this compound as a monomer or cross-linking agent for specialty polymers. The combination of aromatic and aliphatic components in its structure can influence the thermal and mechanical properties of resulting materials, making it interesting for high-performance polymer development.

Analytical characterization of N-(2-Methylbutyl)-2-(methylsulfanyl)aniline typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and identity, which is crucial for research and industrial applications where reproducible results are essential.

The commercial availability of N-(2-Methylbutyl)-2-(methylsulfanyl)aniline has increased in recent years, reflecting growing demand from both academic and industrial sectors. Suppliers typically offer it in various quantities, from research-scale amounts to bulk quantities for larger-scale applications. Current market trends suggest steady growth in demand for such specialty chemicals.

Future research directions for this compound may include exploration of its catalytic applications, investigation of its potential in asymmetric synthesis, and development of novel derivatives with enhanced properties. The compound's structural features make it a promising candidate for these emerging areas of chemical research.

For researchers working with N-(2-Methylbutyl)-2-(methylsulfanyl)aniline, proper documentation of experimental procedures and results is essential. This includes recording reaction conditions, yields, and characterization data to build a comprehensive understanding of the compound's behavior in various chemical contexts.

In summary, N-(2-Methylbutyl)-2-(methylsulfanyl)aniline (CAS No. 1154300-03-4) represents an interesting and versatile chemical building block with potential applications across multiple scientific disciplines. Its unique combination of functional groups and structural features continues to attract attention from researchers seeking innovative solutions in organic synthesis and materials development.